Cas no 590-87-4 (Pentane, 2-fluoro-)

• Product Name: Pentane, 2-fluoro-
• CAS No: 590-87-4
• MF: C₅H₁₁F
• MW: 90.1392452716827
• CID: 339926
• PubChem ID: 13299938
• Update Time: 2025-04-19

Pentane, 2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Pentane, 2-fluoro-
• 2-fluoropentane
• 2- Fluorpentan
• YHRLGIPTCSGMRF-UHFFFAOYSA-N
• 590-87-4
• Pentane, 2-fluro
• DTXSID00535645

• Inchi： 1S/C5H11F/c1-3-4-5(2)6/h5H,3-4H2,1-2H3
• InChI Key： YHRLGIPTCSGMRF-UHFFFAOYSA-N
• SMILES： FC(C)CCC

Computed Properties

• Exact Mass: 90.08453
• Monoisotopic Mass: 90.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 27.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0